Cas no 1804268-45-8 (5-Methylthio-4-nitro-1H-benzimidazole)

• Product Name: 5-Methylthio-4-nitro-1H-benzimidazole
• CAS No: 1804268-45-8
• MF: C₈H₇N₃O₂S
• MW: 209.225079774857
• CID: 4824837
• Update Time: 2025-10-31

5-Methylthio-4-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Methylthio-4-nitro-1H-benzimidazole

• Inchi： 1S/C8H7N3O2S/c1-14-6-3-2-5-7(10-4-9-5)8(6)11(12)13/h2-4H,1H3,(H,9,10)
• InChI Key： MDJPIRCDDIFNMJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1[N+](=O)[O-])N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.8
• Topological Polar Surface Area: 99.8

Additional information on 5-Methylthio-4-nitro-1H-benzimidazole

Comprehensive Overview of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8): Properties, Applications, and Research Insights

5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the nitro-substituted benzimidazole family, characterized by a methylthio group at the 5-position and a nitro group at the 4-position, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and catalysis, aligning with the growing demand for heterocyclic compounds in modern chemistry.

The molecular structure of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) offers a versatile scaffold for medicinal chemistry applications. Recent studies highlight its role as a precursor for designing bioactive molecules, particularly in the development of antimicrobial and anticancer agents. The presence of the nitro group enhances its electrophilic properties, making it a candidate for nucleophilic substitution reactions, while the methylthio moiety can influence lipophilicity and bioavailability. These attributes are critical in addressing current challenges in drug resistance and targeted therapy, topics frequently searched in academic and industrial databases.

In agrochemical research, 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) has shown promise as a building block for crop protection agents. Its structural features align with the industry's focus on sustainable pesticides and environmentally friendly formulations. The compound's potential to inhibit fungal and bacterial growth in plants has sparked interest, especially amid rising global concerns about food security and climate-resilient agriculture. These keywords reflect trending searches among agronomists and policymakers seeking innovative solutions.

From a synthetic chemistry perspective, 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) serves as a valuable intermediate for organic transformations. Its reactivity under various conditions, such as photocatalysis or metal-catalyzed cross-coupling, is a subject of ongoing investigation. This aligns with the surge in interest for green chemistry and atom-efficient reactions, as evidenced by the high volume of related queries in scientific literature and patent filings.

Analytical characterization of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research—a key concern highlighted in recent reproducibility crisis discussions. The compound's stability under different storage conditions is another frequently searched topic, particularly for laboratories optimizing long-term chemical storage protocols.

In material science, derivatives of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) are being explored for their electronic properties, such as charge transport in organic semiconductors. This application ties into the booming field of flexible electronics and optoelectronic devices, where researchers seek novel π-conjugated systems. Such interdisciplinary relevance enhances the compound's visibility in both chemistry and engineering search queries.

Regulatory and safety profiles of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) are documented in compliance with REACH and GHS standards, ensuring its safe handling in industrial and academic settings. While not classified as hazardous under normal conditions, proper laboratory safety measures—such as using personal protective equipment (PPE)—are emphasized in safety data sheets (SDS), a topic of perennial interest for chemists and safety officers.

The commercial availability of 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) through specialized chemical suppliers facilitates its adoption in diverse research projects. Procurement trends indicate rising demand for high-purity research chemicals, driven by advancements in high-throughput screening and combinatorial chemistry. Suppliers often highlight its batch consistency and scalability, addressing common purchaser concerns.

Future research directions for 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) may explore its structure-activity relationships (SAR) in greater depth, leveraging computational tools like molecular docking and QSAR modeling. These approaches are increasingly popular in rational drug design, as seen in the uptick of related search terms. Additionally, its potential in bioconjugation for diagnostic or therapeutic applications remains underexplored, offering avenues for innovation.

In summary, 5-Methylthio-4-nitro-1H-benzimidazole (CAS No. 1804268-45-8) exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its relevance in addressing contemporary scientific and industrial challenges. As research evolves, this compound is poised to remain a focal point in discussions on heterocyclic chemistry and functional molecule design.